N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-8-methoxy-2-oxo-2H-chromene-3-carboxamide

Specification

• CAS No.: 2097866-34-5
• Molecular Formula: C21H17NO5S
• Molecular Weight: 395.43
• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]-8-methoxy-2-oxochromene-3-carboxamide
• Standard InChI: InChI=1S/C21H17NO5S/c1-25-17-6-2-5-13-11-14(21(24)27-19(13)17)20(23)22-12-15(16-7-3-9-26-16)18-8-4-10-28-18/h2-11,15H,12H2,1H3,(H,22,23)
• Standard InChI Key: NFHWMSBSWKXDMS-UHFFFAOYSA-N
• SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NCC(C3=CC=CO3)C4=CC=CS4

Introduction

N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-8-methoxy-2-oxo-2H-chromene-3-carboxamide is a complex organic compound with a unique structural composition. It features a chromene backbone, which is a type of heterocyclic compound, combined with furan and thiophene rings. This compound has a CAS number of 2097866-34-5 and a molecular formula of C21H17NO5S, with a molecular weight of 395.4 g/mol.

Synthesis and Characterization

The synthesis of such complex organic compounds typically involves multi-step reactions, including condensation reactions and the use of protecting groups to ensure the correct formation of the chromene ring and the incorporation of the furan and thiophene moieties. Characterization methods would likely include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy to confirm the structure and purity of the compound.

Potential Biological Activities

While specific biological activity data for N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-8-methoxy-2-oxo-2H-chromene-3-carboxamide are not available, compounds with similar structural features have shown potential in various biological assays. For example, chromene derivatives have been explored for their antioxidant, anti-inflammatory, and anticancer properties. The presence of furan and thiophene rings could enhance these activities due to their electron-rich nature, which might facilitate interactions with biological targets.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis optimization, biological activity screening, and structure-activity relationship (SAR) analysis. The compound's unique structure suggests potential applications in medicinal chemistry, particularly in the development of new therapeutic agents targeting various diseases.

Potential Research Directions:

• Synthesis Optimization: Developing efficient and cost-effective synthesis protocols.

• Biological Activity Screening: Evaluating the compound's antioxidant, anti-inflammatory, and anticancer activities.

• SAR Studies: Investigating how modifications to the chromene, furan, and thiophene rings affect biological activity.